2-Chloro-6-(2-chlorophenyl)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 2-chloro-6-(2-chlorophenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C13H5Cl2F3N2/c14-10-4-2-1-3-7(10)11-5-9(13(16,17)18)8(6-19)12(15)20-11/h1-5H
• InChI Key: VEORFZVWFIOVRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)Cl)Cl
• Molecular Formula: C13H5Cl2F3N2
• Molecular Weight: 317.09 g/mol

Description

2-Chloro-6-(2-chlorophenyl)-4-(trifluoromethyl)nicotinonitrile (CCTN) is a synthetic organic compound that is used in a variety of scientific research applications. It is a member of the nitrile family, which are compounds composed of a cyano group attached to a carbon atom. CCTN has a wide range of properties that make it an ideal compound for use in research.

Scientific Research Applications

Lewis Acid Properties and Complex Formation

• The compound has been explored for its Lewis acid properties. In a study by Jacobsen et al. (1999), various nitrile complexes were prepared, highlighting the potential of such compounds in the formation of donor-acceptor complexes (Jacobsen et al., 1999).

Synthesis of Novel Compounds

• Zhang, Tomizawa, and Casida (2004) synthesized novel compounds using alpha-nitro ketone intermediates, suggesting the use of similar chemical structures in the synthesis of new chemical entities (Zhang, Tomizawa & Casida, 2004).

Electrochemical Sensing Applications

• A study by Shabani‐Nooshabadi et al. (2016) utilized a graphene oxide/NiO nanoparticle composite for the selective sensing of chlorophenol, indicating the potential of related compounds in sensor technology (Shabani‐Nooshabadi, Roostaee & Tahernejad-Javazmi, 2016).

Photocatalytic Applications

• The photocatalytic removal of chlorophenol using ZnO powder, as researched by Gaya et al. (2010), suggests potential applications in environmental remediation and water treatment (Gaya, Abdullah, Hussein & Zainal, 2010).

Synthesis of Derivatives in Micellar Media

• Heravi and Soufi (2015) reported the synthesis of new derivatives in Triton X-100 aqueous micellar media, indicating the utility of such compounds in organic synthesis and possibly in pharmaceuticals (Heravi & Soufi, 2015).

Structural Analysis and Characterization

• Pink, Britton, Noland, and Pinnow (2000) conducted a structural analysis of similar compounds, which can be crucial for understanding the chemical behavior and potential applications in materials science (Pink, Britton, Noland & Pinnow, 2000).